N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide

• IUPAC Name: ethyl N-[(6-chloro-2-fluoropyridin-3-yl)sulfonylamino]carbamate
• InChI: InChI=1S/C8H9ClFN3O4S/c1-2-17-8(14)12-13-18(15,16)5-3-4-6(9)11-7(5)10/h3-4,13H,2H2,1H3,(H,12,14)
• InChI Key: IDLZWTWOYYCJHP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNS(=O)(=O)C1=C(N=C(C=C1)Cl)F
• Molecular Formula: C8H9ClFN3O4S
• Molecular Weight: 297.69 g/mol

Description

N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific enzyme called Janus kinase 2 (JAK2), which plays a crucial role in the regulation of various cellular processes.

Mechanism of Action

N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is a selective inhibitor of N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide. N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is a key enzyme in the JAK-STAT signaling pathway, which plays a crucial role in the regulation of various cellular processes, including immune response and cell proliferation. The inhibition of N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide by N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide leads to the suppression of the JAK-STAT pathway, resulting in reduced inflammation and tumor growth.
Biochemical and Physiological Effects:
N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been shown to have significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and inhibit the proliferation of cancer cells. The compound has also been shown to reduce the infiltration of immune cells into inflamed tissues and inhibit the activation of immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is its selectivity for N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide. This allows for the specific inhibition of the JAK-STAT pathway, without affecting other cellular processes. The compound has also shown good bioavailability and pharmacokinetic properties. However, a limitation of the compound is its relatively low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research of N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide. One direction is the development of more potent and selective N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide inhibitors. Another direction is the investigation of the compound's potential therapeutic applications in other diseases, such as inflammatory bowel disease and multiple sclerosis. Additionally, the compound's mechanism of action could be further elucidated to better understand its effects on cellular processes. Finally, the development of new formulations of the compound with improved solubility could facilitate its use in lab experiments and clinical trials.
Conclusion:
In conclusion, N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is a promising compound with significant potential for therapeutic applications. Its selectivity for N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide and its potent anti-inflammatory and anti-tumor properties make it an attractive target for further research. The development of more potent and selective N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide inhibitors, investigation of its potential therapeutic applications in other diseases, and elucidation of its mechanism of action are important future directions for the research of this compound.

Synthesis Methods

The synthesis of N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide involves the reaction of 6-chloro-2-fluoronicotinic acid with hydrazine hydrate, followed by the reaction with ethyl chloroformate and sodium hydride. The final product is obtained by the reaction of the intermediate with sulfonyl chloride. The synthesis method has been optimized to obtain high yields of the compound.

Scientific Research Applications

N'-[(6-chloro-2-fluoropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-inflammatory and anti-tumor properties. The compound has been tested in various preclinical models, including animal models of rheumatoid arthritis, psoriasis, and cancer. The results have been promising, and the compound has shown significant efficacy in reducing inflammation and tumor growth.